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Compound of Interest

Compound Name: 2,3-Dimethyldecane

CAS No.: 17312-44-6

Cat. No.: B1670047

Get Quote

An In-depth Technical Guide to the Physical Properties of 2,3-Dimethyldecane

This technical guide provides a comprehensive overview of the core physical properties of 2,3-
Dimethyldecane, targeted towards researchers, scientists, and professionals in drug

development. This document summarizes key quantitative data, outlines experimental

protocols for their determination, and includes a logical workflow visualization.

Core Physical Properties
2,3-Dimethyldecane is a branched alkane with the chemical formula C12H26.[1][2][3][4][5][6]

Its physical characteristics are crucial for a variety of scientific and industrial applications.

Data Summary
The fundamental physical properties of 2,3-Dimethyldecane are summarized in the table

below for easy reference and comparison.
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Physical Property Value Units Source(s)

Molecular Weight 170.33 g/mol [1]

Boiling Point 206 °C [7]

Melting Point -50.8 (estimate) °C [7]

Density 0.7521 g/cm³ [7]

Refractive Index 1.4222 [7]

Experimental Protocols
The determination of the physical properties of 2,3-Dimethyldecane involves several standard

experimental procedures. The following sections detail the methodologies for key experiments.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and efficient method for determining the boiling point of a small liquid

sample is the Thiele tube method.[8]

Methodology:

A small sample of 2,3-Dimethyldecane (less than 0.5 mL) is placed into a small test tube,

often referred to as a Durham tube.[8]

A capillary tube, sealed at one end, is placed open-end-down into the liquid sample.[8]

This assembly is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.[8]

The entire setup is then immersed in a Thiele tube containing a high-boiling point liquid, such

as mineral oil.[8]

The Thiele tube is gently heated, and the temperature is monitored.[8]
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As the temperature rises, air trapped in the capillary tube will be expelled, and eventually, a

steady stream of bubbles will emerge from the open end of the capillary tube. This indicates

that the liquid has reached its boiling point.[8]

The heat source is then removed, and the temperature at which the liquid just begins to

enter the capillary tube is recorded as the boiling point.[8]

Density Determination
The density of a liquid is its mass per unit volume. A precise method for determining the density

of liquids like alkanes is through the use of a vibrating tube densimeter.[9][10]

Methodology:

The vibrating tube densimeter is first calibrated using substances of known density, often air

and pure water.

A small, precise volume of the 2,3-Dimethyldecane sample is introduced into the U-shaped

vibrating tube within the instrument.

The tube is then electronically excited to vibrate at its natural frequency.

The instrument measures the period of oscillation of the tube. This period is directly related

to the mass of the liquid inside the tube, and therefore its density.

The temperature of the sample is carefully controlled during the measurement, as density is

temperature-dependent.[9]

Refractive Index Determination
The refractive index of a substance is a dimensionless number that describes how fast light

travels through that material.[11] It is a characteristic property of a pure liquid and can be used

for identification and purity assessment.[11] The Abbe refractometer is a widely used

instrument for this purpose.[12]

Methodology:
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The prisms of the Abbe refractometer are cleaned and a few drops of the 2,3-
Dimethyldecane sample are placed on the lower prism.[12]

The two prisms are then closed to create a thin layer of the liquid.[12]

A light source, typically a sodium D line with a wavelength of 589 nm, is directed through the

sample.[11]

The user looks through the eyepiece and adjusts the instrument until a distinct light-dark

boundary is visible.[12]

The refractometer is adjusted to bring this boundary line into the center of the crosshairs in

the eyepiece.[12]

The refractive index is then read directly from the instrument's calibrated scale.[12]

The temperature is noted, as the refractive index is temperature-dependent, and a correction

can be applied if the measurement is not performed at the standard temperature of 20°C.[11]

Logical Workflow Visualization
The following diagram illustrates the logical workflow for the experimental determination of the

key physical properties of 2,3-Dimethyldecane.
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Caption: Workflow for determining the physical properties of 2,3-Dimethyldecane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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